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Executive Summary

A comprehensive review of publicly available scientific literature and crystallographic databases
reveals that the crystal structure of aluminum chlorate hexahydrate, Al(ClO3)3:6H20, has not
been experimentally determined or reported. This guide addresses this data gap by providing a
detailed analysis of a closely related and structurally characterized compound: aluminum
chloride hexahydrate, [Al(H20)s]Cls. The well-documented crystal structure of this compound
serves as a valuable comparative model, offering insights into the probable coordination
chemistry and structural motifs that might be anticipated for aluminum chlorate hexahydrate.
This document summarizes the crystallographic data for aluminum chloride hexahydrate,
details the experimental protocols typically employed for such structural determinations, and
presents visualizations to aid in the understanding of its atomic arrangement.

Current Status of Aluminum Chlorate Hexahydrate
Crystallography

Extensive searches of prominent chemical and crystallographic databases, including
PubChem, the Crystallography Open Database (COD), and the Inorganic Crystal Structure
Database (ICSD), yielded no experimental data on the crystal structure of aluminum chlorate
hexahydrate. While its chemical formula and molar mass are known, its three-dimensional
atomic arrangement, including unit cell parameters, space group, and atomic coordinates,
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remains uncharacterized in the public domain. This absence of data suggests that the
compound may be challenging to synthesize in a single-crystal form suitable for diffraction
studies or that such research has not yet been published. For researchers in materials science
and drug development, this represents a notable gap in the fundamental characterization of
this compound.

A Comparative Analysis: The Crystal Structure of
Aluminum Chloride Hexahydrate

In the absence of data for the target compound, this guide presents a detailed examination of
aluminum chloride hexahydrate, [Al(H20)6]Cls. The structural determination of this compound
has been thoroughly investigated, notably through a combined X-ray and neutron diffraction
study, providing a complete and precise description of its crystal lattice and atomic
arrangement.[1][2]

The structure of aluminum chloride hexahydrate is composed of hexaquaaluminum(lll) cations,
[AI(H20)¢]3*, and chloride anions, CI~.[3] In this complex, the central aluminum ion is
octahedrally coordinated to six water molecules.[3] These cationic complexes and the chloride
anions are linked through a network of hydrogen bonds.[3]

Crystallographic Data

The quantitative crystallographic data for aluminum chloride hexahydrate are summarized in
the table below. This information is derived from a detailed study that utilized both X-ray and
neutron diffraction to precisely locate all atoms, including hydrogen.[1][2]
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Parameter Value Reference
Chemical Formula [AI(H20)6]ClI3 [3114]
Crystal System Hexagonal [1][2]
Space Group R-3c [1][2]

Unit Cell Dimension 'a’ 11.827 +0.006 A [1][2]

Unit Cell Dimension 'c' 11.895 + 0.003 A [1][2]
Molecules per Unit Cell (2) 6 [2]
Calculated Density 1.644 g/cm3 [2]

Coordination Environment of the Aluminum lon

The aluminum ion is at the center of a regular octahedron formed by the oxygen atoms of the
six water molecules. The structure consists of chains of these [Al(H20)s]3* cations and chloride
anions extending parallel to the hexagonal c-axis.[1][2]

Experimental Protocols

The determination of a crystal structure, such as that of aluminum chloride hexahydrate, relies
on precise experimental techniques. The following sections outline the methodologies that
would be applied to characterize the crystal structure of aluminum chlorate hexahydrate,
based on established practices.

Synthesis and Crystallization

The initial and often most challenging step is the growth of high-quality single crystals. For
hydrated salts like aluminum chloride hexahydrate, this is typically achieved by slow
evaporation of a saturated aqueous solution or by inducing crystallization from a solution
saturated with hydrogen chloride gas to reduce solubility.[5][6][7]

General Crystallization Workflow:

o Preparation of a Supersaturated Solution: A solution of the compound is prepared at an
elevated temperature to achieve supersaturation.
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« Slow Cooling or Evaporation: The solution is then allowed to cool slowly or the solvent is
allowed to evaporate gradually. Slow processes are crucial for the formation of large, well-
ordered single crystals.[8]

» Crystal Harvesting: Once formed, the crystals are carefully harvested from the mother liquor.

Solution Preparation

Dissolve Al(CIO3)3 in Solvent
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Single-Crystal X-ray Diffraction
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A generalized workflow for the synthesis and analysis of single crystals.

Single-Crystal X-ray Diffraction

This is the definitive technique for determining the three-dimensional structure of a crystalline
solid.

Experimental Steps:
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» Crystal Mounting: A suitable single crystal (typically < 0.3 mm in all dimensions) is mounted
on a goniometer head.[8]

» Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the
diffraction pattern is recorded as the crystal is rotated.

» Structure Solution and Refinement: The positions of the atoms in the unit cell are determined
from the intensities of the diffraction spots. This initial model is then refined to best fit the
experimental data.

Neutron Diffraction

For hydrated compounds, neutron diffraction is a powerful complementary technique to X-ray
diffraction. While X-rays are scattered by electrons, making it difficult to locate hydrogen atoms,
neutrons are scattered by atomic nuclei. This allows for the precise determination of the
positions of hydrogen atoms, which is crucial for understanding hydrogen bonding networks.[1]
[2] The study of aluminum chloride hexahydrate utilized neutron diffraction to determine the
coordinates of the hydrogen atoms.[1][2]

Structural Visualization

The following diagram illustrates the octahedral coordination of the aluminum ion in the
[AI(H20)s]3* cation, which is the fundamental building block of the aluminum chloride
hexahydrate crystal structure.

Click to download full resolution via product page

Octahedral coordination of the [Al(H20)e]3* cation.
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Conclusion

While the crystal structure of aluminum chlorate hexahydrate remains undetermined, the
detailed structural information available for aluminum chloride hexahydrate provides a robust
framework for understanding the likely coordination environment of the aluminum ion in such
hydrated salts. The methodologies outlined in this guide represent the standard experimental
pathway for the determination of new crystal structures. The elucidation of the crystal structure
of aluminum chlorate hexahydrate would be a valuable contribution to the field of inorganic
chemistry and materials science, and the data and protocols presented herein for its chloride
analog offer a solid foundation for such an endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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